N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(pyridin-4-ylthio)acetamide

• IUPAC Name: N-propyl-2-[3-[(2-pyridin-4-ylsulfanylacetyl)amino]-4,6-dihydrothieno[3,4-c]pyrazol-2-yl]acetamide
• InChI: InChI=1S/C17H21N5O2S2/c1-2-5-19-15(23)8-22-17(13-9-25-10-14(13)21-22)20-16(24)11-26-12-3-6-18-7-4-12/h3-4,6-7H,2,5,8-11H2,1H3,(H,19,23)(H,20,24)
• InChI Key: JJAGWWSBMRNCTK-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)CSC3=CC=NC=C3
• Molecular Formula: C17H21N5O2S2
• Molecular Weight: 391.5 g/mol

Description

N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(pyridin-4-ylthio)acetamide is a useful research compound. Its molecular formula is C17H21N5O2S2 and its molecular weight is 391.51. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research has explored pyrazole-acetamide derivatives in the context of synthesizing coordination complexes with metals like Co(II) and Cu(II), focusing on their structure and potential antioxidant activity. These studies highlight how the structural properties of such compounds, including hydrogen bonding, influence their self-assembly processes and biological activities. Notably, the synthesized complexes demonstrated significant antioxidant activity, assessed through various in vitro assays, suggesting their potential for therapeutic applications due to their reactivity and interaction with biological molecules (Chkirate et al., 2019).

Heterocyclic Synthesis and Insecticidal Properties

Another avenue of research involves the synthesis of innovative heterocycles incorporating thiadiazole moieties, aimed at evaluating their insecticidal effectiveness against pests like the cotton leafworm. This work signifies the chemical versatility and potential agricultural applications of pyrazole-acetamide derivatives, underscoring their role in developing new pesticides and contributing to pest management strategies (Fadda et al., 2017).

Antitumor Activity

The synthesis of thienopyridine and pyridothienopyrimidine derivatives with expected antitumor activity represents a critical research direction. These studies investigate the antitumor potential of synthesized compounds against various cancer cell lines, providing insights into their therapeutic efficacy and mechanism of action. Such research underscores the importance of pyrazole-acetamide derivatives in oncology, offering a foundation for developing novel anticancer agents (Kadah, 2016).

Synthesis and Biological Activity

Further research delves into the synthesis and evaluation of new thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, aiming to explore their antitumor activities. These studies highlight the compound's capacity to inhibit cancer cell growth, providing a pathway to discovering new drugs based on pyrazole-acetamide chemistry. The exploration of these compounds' biological activities is pivotal for advancing medicinal chemistry and developing targeted therapies (Albratty et al., 2017).